2-Carboxymethyl-5,5-dimethyl-morpholine-4-carboxylic acid tert-butyl ester
Overview
Description
2-Carboxymethyl-5,5-dimethyl-morpholine-4-carboxylic acid tert-butyl ester is a chemical compound with the molecular formula C13H23NO5 . It has a molecular weight of 273.33 g/mol . The IUPAC name for this compound is 2-[5,5-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-2-yl]acetic acid .
Molecular Structure Analysis
The InChI code for this compound isInChI=1S/C13H23NO5/c1-12(2,3)19-11(17)14-7-9(6-10(15)16)18-8-13(14,4)5/h9H,6-8H2,1-5H3,(H,15,16) . The canonical SMILES representation is CC1(COC(CN1C(=O)OC(C)(C)C)CC(=O)O)C . Physical And Chemical Properties Analysis
This compound has a computed XLogP3-AA value of 0.9 , which is a measure of its lipophilicity. It has one hydrogen bond donor and five hydrogen bond acceptors . The compound has four rotatable bonds . The exact mass and monoisotopic mass of the compound are both 273.15762283 g/mol . The topological polar surface area is 76.1 Ų , and it has 19 heavy atoms . The formal charge of the compound is 0 . The complexity of the compound, as computed by PubChem, is 359 .Scientific Research Applications
Chemical Synthesis and Structural Analysis
2-Carboxymethyl-5,5-dimethyl-morpholine-4-carboxylic acid tert-butyl ester is used in the synthesis of complex organic compounds. For instance, its derivatives, such as 4H-Chromene-2-carboxylic acid ester, have been synthesized for the structural-activity relationship studies of antitumor antibiotic tetrahydroisoquinoline natural products. These compounds are crucial for understanding the molecular structures and functions of potential marine drugs (Li et al., 2013).
Polymer Science and Materials
In polymer science, compounds similar to 2-Carboxymethyl-5,5-dimethyl-morpholine-4-carboxylic acid tert-butyl ester have been investigated. For example, the copolymerization of tert-butyl methacrylate with isocyanate has been studied, highlighting the potential of these compounds in the development of polymers for photoresist applications (Ferbitz & Mormann, 2003).
Pharmaceutical Research and Peptidomimetics
These compounds are also significant in pharmaceutical research. Enantiopure Fmoc-protected morpholine-3-carboxylic acid, synthesized from derivatives related to 2-Carboxymethyl-5,5-dimethyl-morpholine-4-carboxylic acid tert-butyl ester, plays a crucial role in peptidomimetic chemistry. This demonstrates the importance of these compounds in developing models for solid-phase peptide synthesis, vital for drug discovery and development (Sladojevich, Trabocchi, & Guarna, 2007).
Solid-Phase Synthesis
Another application is found in solid-phase synthesis. The preparation of a new "safety catch" ester linker for solid-phase synthesis involving compounds like 2-Carboxymethyl-5,5-dimethyl-morpholine-4-carboxylic acid tert-butyl ester has been reported. This development is essential for creating more efficient and stable synthetic routes in organic chemistry and drug development (Beech et al., 2001).
Crystallography and Molecular Structure
In crystallography, studies involving the reaction of similar compounds with diphenylmethanamine demonstrate the importance of these molecules in understanding molecular structures and interactions, as evident in the analysis of morpholine ring conformations (Wang, Xia, Liu, & Shen, 2011).
properties
IUPAC Name |
2-[5,5-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-2-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO5/c1-12(2,3)19-11(17)14-7-9(6-10(15)16)18-8-13(14,4)5/h9H,6-8H2,1-5H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJFDZRPZIHFHQV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC(CN1C(=O)OC(C)(C)C)CC(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20695710 |
Source
|
| Record name | [4-(tert-Butoxycarbonyl)-5,5-dimethylmorpholin-2-yl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20695710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Carboxymethyl-5,5-dimethyl-morpholine-4-carboxylic acid tert-butyl ester | |
CAS RN |
889953-52-0 |
Source
|
| Record name | [4-(tert-Butoxycarbonyl)-5,5-dimethylmorpholin-2-yl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20695710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-{4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
